Cas no 133041-62-0 (4-[(4-{4-[bis(2-chloroethyl)amino]phenoxy}phenyl)amino]-1-methylquinolinium trifluoromethanesulfonate)

• Product name: 4-[(4-{4-[bis(2-chloroethyl)amino]phenoxy}phenyl)amino]-1-methylquinolinium trifluoromethanesulfonate
• CAS No: 133041-62-0
• MF: C₂₇H₂₆Cl₂F₃N₃O₄S
• MW: 616.479254245758
• CID: 1231910
• PubChem ID: 151157

4-[(4-{4-[bis(2-chloroethyl)amino]phenoxy}phenyl)amino]-1-methylquinolinium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-[(4-{4-[bis(2-chloroethyl)amino]phenoxy}phenyl)amino]-1-methylquinolinium trifluoromethanesulfonate
• N-[4-[4-[bis(2-chloroethyl)amino]phenoxy]phenyl]-1-methylquinolin-1-ium-4-amine,trifluoromethanesulfonate
• Quinolinium, 4-((4-(4-(bis(2-chloroethyl)amino)phenoxy)phenyl)amino)-1-methyl-, salt with trifluoromethanesulfonic acid (1:1)
• 133041-62-0
• DTXSID60157928
• Methanesulfonic acid, trifluoro-, ion(1-), 4-((4-(4-(bis(2-chloroethyl)amino)phenoxy)phenyl)amino)-1-methylquinolinium

• Inchi： InChI=1S/C26H25Cl2N3O.CHF3O3S/c1-30-17-14-25(24-4-2-3-5-26(24)30)29-20-6-10-22(11-7-20)32-23-12-8-21(9-13-23)31(18-15-27)19-16-28;2-1(3,4)8(5,6)7/h2-14,17H,15-16,18-19H2,1H3;(H,5,6,7)
• InChI Key： ADXNQLDGNKBUQM-UHFFFAOYSA-N
• SMILES： C[N+]1=CC=C(C2=CC=CC=C21)NC3=CC=C(C=C3)OC4=CC=C(C=C4)N(CCCl)CCCl.C(F)(F)(F)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 615.09758
• Monoisotopic Mass: 615.0973174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 676
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 85.58